Cas no 500912-12-9 (2-Fluoro-6-methoxybenzoyl chloride)

• Product Name: 2-Fluoro-6-methoxybenzoyl chloride
• CAS No: 500912-12-9
• MF: C₈H₆ClFO₂
• MW: 188.583445072174
• MDL: MFCD03788536
• CID: 68302
• PubChem ID: 2779312
• Update Time: 2025-10-28

2-Fluoro-6-methoxybenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-methoxybenzoyl chloride
• 2-Fluoro-6-methoxybenzoyl chlorid
• 2-Fluoro-6-methoxybenzoylchloride
• 2-(Chlorocarbonyl)-3-fluoroanisole
• FT-0692665
• A827970
• YZWKSOYWTHKNLX-UHFFFAOYSA-N
• 500912-12-9
• MFCD03788536
• DTXSID40381380
• AKOS005257861
• PS-10765
• SCHEMBL1265737
• CS-0211177
• 2-fluoro-6-(methyloxy)benzoyl chloride
• 2-Fluoro-6-methoxybenzoyl chloride, AldrichCPR

• MDL： MFCD03788536
• Inchi： 1S/C8H6ClFO2/c1-12-6-4-2-3-5(10)7(6)8(9)11/h2-4H,1H3
• InChI Key： YZWKSOYWTHKNLX-UHFFFAOYSA-N
• SMILES： ClC(C1C(=CC=CC=1OC)F)=O

Computed Properties

• Exact Mass: 188.00400
• Monoisotopic Mass: 188.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: Colorless grayish yellow liquid
• Density: 1.309
• Boiling Point: 234.9°C at 760 mmHg
• Flash Point: 100.2°C
• Refractive Index: 1.523
• PSA: 26.30000
• LogP: 2.21330
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined

2-Fluoro-6-methoxybenzoyl chloride Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：3265
• Hazard Category Code： R34: can cause burns.
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34
• Packing Group：II
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-Fluoro-6-methoxybenzoyl chloride

Professional Introduction to 2-Fluoro-6-methoxybenzoyl Chloride (CAS No. 500912-12-9)

2-Fluoro-6-methoxybenzoyl chloride is a highly versatile and significant compound in the field of pharmaceutical and chemical synthesis. This compound, identified by its CAS number 500912-12-9, has garnered considerable attention due to its unique structural properties and broad applicability in the development of various chemical entities. The presence of both a fluoro substituent and a methoxy group on the benzoyl chloride backbone imparts distinct reactivity and functionality, making it a valuable intermediate in synthetic chemistry.

The fluoro group, known for its ability to modulate metabolic stability and binding affinity in biological systems, plays a crucial role in medicinal chemistry. Compounds incorporating fluorine atoms often exhibit enhanced bioavailability and improved pharmacokinetic profiles. In contrast, the methoxy group contributes to electronic effects that can influence the reactivity of the benzoyl chloride moiety, facilitating various nucleophilic substitution reactions essential for constructing complex molecular frameworks.

In recent years, 2-Fluoro-6-methoxybenzoyl chloride has been extensively utilized in the synthesis of biologically active molecules. Its application extends to the development of novel agrochemicals, where its structural features contribute to the design of compounds with improved efficacy and environmental compatibility. The compound’s role in constructing heterocyclic scaffolds has also been highlighted in academic research, demonstrating its importance as a building block for drug discovery programs.

One of the most compelling aspects of 2-Fluoro-6-methoxybenzoyl chloride is its utility in peptide coupling reactions. The benzoyl chloride functionality readily reacts with amines to form amides, a reaction that is fundamental in peptide synthesis. The incorporation of fluorine and methoxy groups into these peptide derivatives can lead to enhanced stability and binding properties, which are critical for therapeutic applications. Recent studies have demonstrated its effectiveness in generating peptidomimetics with improved pharmacological profiles.

The influence of the fluoro and methoxy substituents on the electronic properties of the benzoyl chloride group has also been explored in catalytic systems. Researchers have leveraged these electronic effects to develop novel catalysts for asymmetric synthesis, where the precise control over stereoselectivity is paramount. The compound’s ability to participate in cross-coupling reactions further underscores its significance in modern synthetic methodologies.

The pharmaceutical industry has particularly benefited from the versatility of 2-Fluoro-6-methoxybenzoyl chloride. Its incorporation into various drug candidates has led to compounds with enhanced binding affinity to biological targets, improved metabolic stability, and reduced toxicological profiles. For instance, derivatives of this compound have been investigated as potential inhibitors of enzymes involved in inflammatory pathways, showcasing its therapeutic potential.

The synthetic utility of this compound is further highlighted by its role in constructing complex molecular architectures. Its ability to undergo nucleophilic aromatic substitution reactions allows chemists to introduce diverse functional groups at specific positions on the benzene ring. This flexibility has enabled the generation of libraries of compounds for high-throughput screening, accelerating the discovery process in drug development.

In conclusion, 2-Fluoro-6-methoxybenzoyl chloride (CAS No. 500912-12-9) represents a cornerstone in modern chemical synthesis. Its unique structural features and broad applicability make it an indispensable tool for researchers in pharmaceuticals, agrochemicals, and materials science. The ongoing exploration of its reactivity and functionalization potential continues to yield innovative applications, solidifying its position as a key intermediate in synthetic chemistry.